Cas no 2145189-67-7 ((2R)-2-amino-3-methylhex-5-enoic acid)

• Product Name: (2R)-2-amino-3-methylhex-5-enoic acid
• CAS No: 2145189-67-7
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6275743
• PubChem ID: 165875629
• Update Time: 2025-05-24

(2R)-2-amino-3-methylhex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-methylhex-5-enoic acid
• 2145189-67-7
• EN300-1297943

• Inchi： 1S/C7H13NO2/c1-3-4-5(2)6(8)7(9)10/h3,5-6H,1,4,8H2,2H3,(H,9,10)/t5?,6-/m1/s1
• InChI Key： FAQNEUQXEJMKEU-PRJDIBJQSA-N
• SMILES： OC([C@@H](C(C)CC=C)N)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 63.3Ų

Additional information on (2R)-2-amino-3-methylhex-5-enoic acid

Comprehensive Analysis of (2R)-2-amino-3-methylhex-5-enoic acid (CAS No. 2145189-67-7): Structure, Applications, and Research Insights

The compound (2R)-2-amino-3-methylhex-5-enoic acid (CAS No. 2145189-67-7) is a chiral non-proteinogenic amino acid with a unique structural framework. Its molecular formula, C₇H₁₃NO₂, features an alkene side chain and a stereocenter at the 2-position, making it a valuable building block in peptide synthesis and medicinal chemistry. Researchers are increasingly interested in its potential role in drug discovery, particularly for modulating enzyme activity or designing bioactive peptides.

Recent studies highlight the growing demand for chiral amino acids like (2R)-2-amino-3-methylhex-5-enoic acid in asymmetric synthesis. Its vinyl group offers opportunities for click chemistry modifications, aligning with trends in bioconjugation and proteomics. The compound’s CAS No. 2145189-67-7 is frequently searched in databases such as PubChem and SciFinder, reflecting its relevance in high-throughput screening libraries.

From a synthetic biology perspective, this amino acid’s non-natural backbone enables the engineering of artificial proteins with enhanced stability. Its applications extend to neuroscience research, where analogs may influence neurotransmitter receptors. Notably, its low toxicity profile (as per preliminary assays) makes it a candidate for therapeutic peptide development, a hot topic in precision medicine forums.

Environmental considerations are also paramount. The compound’s biodegradability and potential green chemistry synthesis routes resonate with sustainable pharmaceutical trends. Analytical techniques like HPLC and NMR are critical for verifying its enantiopurity (>98% ee), a key concern for FDA submissions.

In summary, (2R)-2-amino-3-methylhex-5-enoic acid (CAS No. 2145189-67-7) bridges chemical biology and material science, addressing contemporary needs in personalized therapeutics and catalysis. Its versatility ensures continued interest across academic and industrial R&D sectors.